Cas no 56616-96-7 (5-bromo-1,3-dimethyl-1H-1,2,4-triazole)

5-bromo-1,3-dimethyl-1H-1,2,4-triazole structure
56616-96-7 structure
Product Name:5-bromo-1,3-dimethyl-1H-1,2,4-triazole
CAS No:56616-96-7
MF:C4H6BrN3
MW:176.014539241791
MDL:MFCD22066399
CID:1599437
PubChem ID:143396
Update Time:2025-04-21

5-bromo-1,3-dimethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1,3-dimethyl-1,2,4-triazole
    • CTK5A5437
    • 1H-1,2,4-Triazole,5-bromo-1,3-dimethyl-
    • 5-BROMO-1,3-DIMETHYL-1H-1,2,4-TRIAZOLE
    • 5-Brom-1,3-dimethyl-1,2,4-triazol
    • 5-Brom-1H-1,3-dimethyl-1,2,4-triazol
    • 5-bromo-1,3-dimethyl-1H-[1,2,4]triazole
    • AG-F-99014
    • DTXSID60205190
    • ALBB-021483
    • AT12326
    • DB-168262
    • EN300-1590617
    • MFCD22066399
    • AKOS015997848
    • LS-06451
    • SCHEMBL22981076
    • 56616-96-7
    • 1H-1,2,4-Triazole, 5-bromo-1,3-dimethyl-
    • 5-Bromo-1,3-dimethyl-1H-1,2,4-triazole, AldrichCPR
    • 5-bromo-1,3-dimethyl-1H-1,2,4-triazole
    • MDL: MFCD22066399
    • Inchi: 1S/C4H6BrN3/c1-3-6-4(5)8(2)7-3/h1-2H3
    • InChI Key: FHPZKFCCOUUHEQ-UHFFFAOYSA-N
    • SMILES: BrC1=NC(C)=NN1C

Computed Properties

  • Exact Mass: 174.97458
  • Monoisotopic Mass: 174.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 87.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • Density: 1.77
  • Boiling Point: 280.2°C at 760 mmHg
  • Flash Point: 123.2°C
  • Refractive Index: 1.639
  • PSA: 30.71

5-bromo-1,3-dimethyl-1H-1,2,4-triazole Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

5-bromo-1,3-dimethyl-1H-1,2,4-triazole Pricemore >>

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